Cas no 26464-32-4 (Methyl 2-Chlorobutyrate)

• Product Name: Methyl 2-Chlorobutyrate
• CAS No: 26464-32-4
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 285181
• PubChem ID: 123415
• Update Time: 2025-04-19

Methyl 2-Chlorobutyrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-chloro-, methyl ester
• methyl 2-chlorobutanoate
• METHYL 2-CHLOROBUTYRATE
• 2-chloro-butyric acid methyl ester
• methyl chlorobutyrate
• Domiphenbromide
• EN300-49179
• FT-0628319
• SCHEMBL83389
• FT-0628837
• Butanoic acid, 2-chloro-, methyl ester
• METHYL2-CHLOROBUTYRATE
• ALPHA-CHLORO-N-BUTYRIC ACID METHYL ESTER
• DTXSID20949346
• CS-0250039
• methyl chloro-butyrate
• AKOS005207121
• BBA46432
• 26464-32-4
• Methyl 2-Chlorobutyrate

• Inchi： 1S/C5H9ClO2/c1-3-4(6)5(7)8-2/h4H,3H2,1-2H3
• InChI Key： BHQQXAOBIZQEGI-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)CC

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.0979
• Boiling Point: 181.12°C (rough estimate)
• Flash Point: 49.5°C
• Refractive Index: 1.4247
• PSA: 26.30000
• LogP: 1.17680

Methyl 2-Chlorobutyrate Security Information

• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R10; R34